Cas no 161679-94-3 (Phenol,4-[1-[4-[1,1-bis[4-hydroxy-3,5-bis(methoxymethyl)phenyl]ethyl]phenyl]-1-methylethyl]-2,6-bis(methoxymethyl)-)

Phenol,4-[1-[4-[1,1-bis[4-hydroxy-3,5-bis(methoxymethyl)phenyl]ethyl]phenyl]-1-methylethyl]-2,6-bis(methoxymethyl)- structure
161679-94-3 structure
Product Name:Phenol,4-[1-[4-[1,1-bis[4-hydroxy-3,5-bis(methoxymethyl)phenyl]ethyl]phenyl]-1-methylethyl]-2,6-bis(methoxymethyl)-
CAS No:161679-94-3
MF:C41H52O9
MW:688.846193313599
CID:1341568
PubChem ID:15334446
Update Time:2025-04-20

Phenol,4-[1-[4-[1,1-bis[4-hydroxy-3,5-bis(methoxymethyl)phenyl]ethyl]phenyl]-1-methylethyl]-2,6-bis(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[1-[4-[1,1-bis[4-hydroxy-3,5-bis(methoxymethyl)phenyl]ethyl]phenyl]-1-methylethyl]-2,6-bis(methoxymethyl)-
    • 4,4'-(1-(4-(2-(4-Hydroxy-3,5-bis(methoxymethyl)phenyl)propan-2-yl)phenyl)ethane-1,1-diyl)bis(2,6-bis(methoxymethyl)phenol)
    • SCHEMBL1089974
    • 161679-94-3
    • Inchi: 1S/C41H52O9/c1-40(2,34-14-26(20-45-4)37(42)27(15-34)21-46-5)32-10-12-33(13-11-32)41(3,35-16-28(22-47-6)38(43)29(17-35)23-48-7)36-18-30(24-49-8)39(44)31(19-36)25-50-9/h10-19,42-44H,20-25H2,1-9H3
    • InChI Key: MAWMNKHLPICIOA-UHFFFAOYSA-N
    • SMILES: OC1C(COC)=CC(=CC=1COC)C(C)(C1C=C(COC)C(=C(COC)C=1)O)C1C=CC(=CC=1)C(C)(C)C1C=C(COC)C(=C(COC)C=1)O

Computed Properties

  • Exact Mass: 688.36126
  • Monoisotopic Mass: 688.36113323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 17
  • Complexity: 884
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.07
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